Cas no 485828-86-2 (2-(Methylthio)-3-pyridineacetonitrile)

• Product Name: 2-(Methylthio)-3-pyridineacetonitrile
• CAS No: 485828-86-2
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 2649203
• PubChem ID: 84764830
• Update Time: 2025-04-21

2-(Methylthio)-3-pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 485828-86-2
• 2-(Methylthio)-3-pyridineacetonitrile
• DTXSID201286033

• Inchi： 1S/C8H8N2S/c1-11-8-7(4-5-9)3-2-6-10-8/h2-3,6H,4H2,1H3
• InChI Key： YCRGGMVQSXJBRO-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)CC#N

Computed Properties

• Exact Mass: 164.04081944Da
• Monoisotopic Mass: 164.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62Ų